Cas no 63302-40-9 (4-[(E)-(4-Methylpentan-2-ylidene)amino]-N-phenylaniline)

4-[(E)-(4-Methylpentan-2-ylidene)amino]-N-phenylaniline structure
63302-40-9 structure
Product Name:4-[(E)-(4-Methylpentan-2-ylidene)amino]-N-phenylaniline
CAS No:63302-40-9
MF:C18H22N2
MW:266.380684375763
CID:2790308
PubChem ID:14173508
Update Time:2025-04-21

4-[(E)-(4-Methylpentan-2-ylidene)amino]-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

    • DTXSID80556934
    • 4-[(E)-(4-Methylpentan-2-ylidene)amino]-N-phenylaniline
    • 63302-40-9
    • SCHEMBL5078512
    • Inchi: 1S/C18H22N2/c1-14(2)13-15(3)19-17-9-11-18(12-10-17)20-16-7-5-4-6-8-16/h4-12,14,20H,13H2,1-3H3/b19-15+
    • InChI Key: QJHCXGTXFSXOCQ-XDJHFCHBSA-N
    • SMILES: N(/C1C=CC(=CC=1)NC1C=CC=CC=1)=C(/C)\CC(C)C

Computed Properties

  • Exact Mass: 266.178298710Da
  • Monoisotopic Mass: 266.178298710Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 24.4Ų

4-[(E)-(4-Methylpentan-2-ylidene)amino]-N-phenylaniline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ;  4 h, 3 MPa, 200 °C
Reference
Preparation of supported core-shell structured Pd@PdxSy/C catalysts for use in selective reductive alkylation reaction
Zhang, Qunfeng; Feng, Feng; Su, Chang; Xu, Wei; Ma, Lei; et al, RSC Advances, 2015, 5(81), 66278-66285

4-[(E)-(4-Methylpentan-2-ylidene)amino]-N-phenylaniline Preparation Products

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